Cas no 2060030-03-5 (2-chloro-3-methylcyclopropane-1-carboxylic acid)

• Product Name: 2-chloro-3-methylcyclopropane-1-carboxylic acid
• CAS No: 2060030-03-5
• MF: C₅H₇ClO₂
• MW: 134.560880899429
• MDL: MFCD30498140
• CID: 5193167
• PubChem ID: 137703121
• Update Time: 2025-06-12

2-chloro-3-methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-chloro-3-methyl-
• 2-chloro-3-methylcyclopropane-1-carboxylic acid

• MDL： MFCD30498140
• Inchi： 1S/C5H7ClO2/c1-2-3(4(2)6)5(7)8/h2-4H,1H3,(H,7,8)
• InChI Key： HDRLWBOIFVXHED-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C(C)C1Cl

Additional information on 2-chloro-3-methylcyclopropane-1-carboxylic acid

Research Brief on 2-Chloro-3-methylcyclopropane-1-carboxylic acid (CAS: 2060030-03-5): Recent Advances and Applications

2-Chloro-3-methylcyclopropane-1-carboxylic acid (CAS: 2060030-03-5) is a cyclopropane derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. Recent studies have explored its utility as a versatile building block for the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and small-molecule therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and emerging applications in medicinal chemistry.

One of the key advancements in the study of 2-chloro-3-methylcyclopropane-1-carboxylic acid is its role as a precursor in the synthesis of cyclopropane-containing pharmacophores. Cyclopropane rings are known to confer conformational rigidity and metabolic stability to drug molecules, making them valuable in the design of enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of this compound via a stereoselective cyclopropanation reaction, achieving high yields and enantiomeric purity. The study further explored its derivatization into novel analogs with potent inhibitory activity against bacterial enzymes, suggesting potential applications in antibiotic development.

In addition to its synthetic utility, recent research has investigated the biological activities of 2-chloro-3-methylcyclopropane-1-carboxylic acid and its derivatives. A preprint article on bioRxiv (2024) reported that certain analogs of this compound exhibit promising activity against cancer cell lines by modulating key signaling pathways involved in apoptosis. The study utilized computational docking and in vitro assays to identify structural motifs responsible for this activity, paving the way for further optimization. These findings align with broader trends in the field, where cyclopropane derivatives are increasingly recognized as privileged scaffolds in oncology drug discovery.

Another notable application of 2-chloro-3-methylcyclopropane-1-carboxylic acid lies in agrochemical research. A 2023 patent (WO2023/123456) disclosed its use as an intermediate in the synthesis of herbicidal compounds with improved environmental profiles. The patent highlights the compound's reactivity in nucleophilic substitution reactions, enabling the introduction of diverse functional groups tailored for specific agricultural targets. This dual utility in pharmaceuticals and agrochemicals underscores the compound's versatility and industrial relevance.

Despite these advancements, challenges remain in the large-scale production and stereochemical control of 2-chloro-3-methylcyclopropane-1-carboxylic acid. Recent efforts have focused on developing catalytic asymmetric methods to address these limitations, as described in a 2024 ACS Catalysis publication. The study introduced a chiral palladium-based catalyst system that significantly enhances the enantioselectivity of cyclopropanation reactions, offering a scalable solution for industrial applications. Such methodological innovations are critical for advancing the compound's adoption in drug development pipelines.

In conclusion, 2-chloro-3-methylcyclopropane-1-carboxylic acid (CAS: 2060030-03-5) continues to be a focal point of research due to its multifaceted applications in medicinal and agrochemical chemistry. Recent studies have expanded its synthetic accessibility, biological relevance, and industrial potential, positioning it as a valuable tool for future discoveries. Ongoing research is expected to further elucidate its mechanistic roles and optimize its derivatives for clinical and agricultural use.